N-(2-hydroxy-3-phenylpropyl)-2,5-dimethoxybenzenesulfonamide
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Description
N-(2-hydroxy-3-phenylpropyl)-2,5-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C17H21NO5S and its molecular weight is 351.42. The purity is usually 95%.
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Scientific Research Applications
Anti-Cancer Applications
A significant body of research has focused on the development of sulfonamide compounds as anti-cancer agents. For example, studies have shown that certain sulfonamide analogs can inhibit the Hypoxia-Inducible Factor-1 (HIF-1) pathway, a critical regulator of tumor growth and survival under hypoxic conditions prevalent in solid tumors. These findings suggest that chemical modifications of sulfonamide compounds can potentially enhance their pharmacological properties, making them viable candidates for cancer therapy (Mun et al., 2012). Additionally, the development of novel sulfonamide derivatives has been explored for their selectivity and potency as cyclooxygenase-2 (COX-2) inhibitors, offering a pathway to treat inflammation-associated carcinogenesis (Hashimoto et al., 2002).
Biochemical Studies and Enzyme Inhibition
Sulfonamides have been studied for their inhibitory effects on various enzymes, offering insights into biochemical pathways and potential therapeutic interventions. For instance, N-aryl-hydroxybenzenesulfonamides have been synthesized and evaluated for their ability to inhibit kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which plays a role in neurodegenerative diseases. These inhibitors could serve as tools for investigating the pathophysiological role of the kynurenine pathway (Röver et al., 1997).
Sensor Development
Research into the applications of sulfonamides has extended to the development of sensors for detecting metal ions. A study demonstrated the use of bis-sulfonamides for creating sensitive and selective sensors for Co2+ ions, showcasing the versatility of sulfonamides in environmental monitoring and health-care applications (Sheikh et al., 2016).
Structural and Synthesis Studies
The structural features of sulfonamide compounds have been the subject of extensive study, with research focused on understanding their molecular configurations and developing efficient synthesis methods. These studies are fundamental in guiding the design of sulfonamide derivatives with improved therapeutic and biochemical properties (Nikonov et al., 2019).
Properties
IUPAC Name |
N-(2-hydroxy-3-phenylpropyl)-2,5-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO5S/c1-22-15-8-9-16(23-2)17(11-15)24(20,21)18-12-14(19)10-13-6-4-3-5-7-13/h3-9,11,14,18-19H,10,12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOYXSZQCKIDJKS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(CC2=CC=CC=C2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.